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Compound of Interest

Compound Name: Diethyl undecylphosphonate

Cat. No.: B14764832

Get Quote

Executive Summary
Diethyl undecylphosphonate is a lipophilic organophosphorus ester used primarily as a

synthesis intermediate or ligand.[1][2] Unlike simple organic solvents, its disposal is governed

by its phosphorus content, which generates corrosive phosphorus pentoxide (ngcontent-ng-

c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) upon combustion.[3]

Immediate Action Directive:

DO NOT mix with halogenated solvents or strong oxidizers.[1][2]

DO NOT dispose of down the drain (aquatic toxicity risk).[1][2]

DO segregate into "High-BTU, Non-Halogenated, Phosphorus-Containing" waste streams for

incineration with alkaline scrubbing.[1][2][3]
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To ensure safe handling, you must understand the physicochemical properties that dictate the

disposal method.[3]

Parameter Data Operational Implication

Chemical Name Diethyl undecylphosphonate Target compound

CAS Number
18868-46-7 (Analogous: 78-

38-6 for Ethyl)

Verify specific SDS; treat as

Class 9 if bulk.[1][2][3]

Molecular Formula

ngcontent-ng-c2699131324=""

_nghost-ng-c2339441298=""

class="inline ng-star-inserted">

High carbon content aids

combustion; P requires

scrubbing.[1]

Flash Point >110°C (Estimated)

Class IIIB Combustible Liquid.

[1][2] Not a flammability hazard

under normal lab conditions,

but burns in incinerators.[3]

Solubility Lipophilic (Oil-soluble)

Will not dissolve in water

washes; requires organic

solvent for cleanup.[1][2]

Reactivity Stable; Hydrolyzes slowly

Incompatible with strong

oxidizers and strong bases.[1]

[2][4]

The "Why" Behind the Protocol (Scientific Rationale)
Standard organic waste is often incinerated.[2] However, when organophosphonates are

burned, the phosphorus atom oxidizes:[1][3]

ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="ng-star-inserted display">

[3]

The resulting Phosphorus Pentoxide (ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">
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) is extremely hygroscopic.[1] In the presence of combustion moisture, it forms Phosphoric Acid
(

):

ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="ng-star-inserted display">

[3]

Critical Insight: If this waste is sent to a standard solvent incinerator without a wet scrubber, the

phosphoric acid will corrode the facility's refractory lining and exhaust systems.[1][2] You must

label the waste as "Phosphorus-Containing" so the disposal facility routes it to a unit with

alkaline scrubbers.[1][2]

Step-by-Step Disposal Protocol
Phase 1: Segregation (The Critical Control Point)[2][3]

Stream: Organic Waste (Non-Halogenated).[1][2]

Compatibility: Segregate from oxidizers (e.g., Nitric acid, Peroxides) to prevent exothermic

reactions.[1][2][3]

Mixtures: It is acceptable to mix with compatible non-halogenated solvents (Acetone,

Ethanol, Toluene) if the total phosphorus content remains <1% by volume, or if the waste

contractor permits bulk P-waste.[1][2][3] Best Practice: Keep a dedicated

"Organophosphorus" waste bottle if generating >500mL/month.[1][2]

Phase 2: Containerization[1][2]
Material: High-Density Polyethylene (HDPE) or Glass (Amber).[1][2]

Headspace: Leave 10% headspace to allow for thermal expansion.[1][2]

Closure: Screw cap with Teflon/Polyethylene liner.[1][2] Do not use foil or parafilm as primary

seals.[2]

Phase 3: Labeling
Your waste tag must be explicit to protect downstream personnel.[1][2]
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Constituents: Write "Diethyl undecylphosphonate" (do not use abbreviations like "DUP").

Hazard Checkboxes: [x] Irritant [x] Combustible.[1][2]

Special Note: Add a supplemental sticker or note: "CONTAINS ORGANOPHOSPHORUS -

REQUIRES SCRUBBER."

Phase 4: Spill Management (Immediate Response)
If a spill occurs (<1 Liter):

Isolate: Evacuate the immediate area of ignition sources (though low risk).[1][2]

PPE: Wear Nitrile gloves (double gloved recommended) and safety goggles.[1][2]

Absorb: Do not use water. Use an inert absorbent (Vermiculite, Sand, or Universal Spill

Pads).[3]

Decontaminate: After removing bulk oil, scrub the surface with a solution of Ethanol (70%)

mixed with Sodium Carbonate (Soda Ash).[1][2] The base promotes hydrolysis of the

phosphonate ester into less lipophilic byproducts, aiding removal.[3]

Decision Matrix & Workflow
The following diagram outlines the logical flow for handling Diethyl undecylphosphonate
waste, ensuring compliance and safety.
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Waste Generation:
Diethyl Undecylphosphonate

State of Matter?

Liquid Waste

Solid Waste
(Contaminated Gloves/Pads)

Segregation Check:
Is it mixed with Halogens?

Disposal Facility:
High-Temp Incineration
(+ Alkaline Scrubber)

Via Lab Pack
Stream A:

Halogenated Waste
(High Disposal Cost)

Yes (Chloroform, DCM)

Stream B:
Non-Halogenated Organic

(Preferred Stream)

No (Ethanol, Acetone)

Labeling:
Must specify 'Organophosphorus'

Click to download full resolution via product page

Figure 1: Operational workflow for the segregation and disposal of organophosphonate waste.
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Regulatory & Compliance Context
While Diethyl undecylphosphonate is not explicitly "P-listed" (acutely hazardous) under

RCRA (40 CFR 261.33), it falls under the "Duty of Care" for generators to characterize waste

accurately.[2][3]

RCRA Status: Non-regulated unless mixed with listed solvents.[1][2] However, it exhibits

Characteristic Waste properties if the flash point is <60°C (unlikely, but verify specific batch).

[1][2][3]

EPA Waste Code: If unmixed, label as "Non-Regulated Chemical Waste."[1][2] If mixed with

ignitable solvents, use D001.[1][2]

TSCA: Verify inventory status if manufacturing; for R&D use, ensure TCSA exemption

documentation is on file.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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